Cas no 4553-48-4 (Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-)
4553-48-4 structure
Product Name:Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-
CAS No:4553-48-4
MF:C6H15N7O3
MW:233.228399515152
CID:1519841
PubChem ID:71363000
Update Time:2025-04-21
Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-[bis(2-amino-2-hydroxyiminoethyl)amino]-N'-hydroxyethanimidamide
- SCHEMBL6766150
- DTXSID00786594
- 2,2',2''-Nitrilotris(N'-hydroxyethanimidamide)
- 4553-48-4
- Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy-
-
- Inchi: 1S/C6H15N7O3/c7-4(10-14)1-13(2-5(8)11-15)3-6(9)12-16/h14-16H,1-3H2,(H2,7,10)(H2,8,11)(H2,9,12)
- InChI Key: ACSVUCQVEMONMS-UHFFFAOYSA-N
- SMILES: ON=C(CN(CC(=NO)N)CC(=NO)N)N
Computed Properties
- Exact Mass: 233.12385
- Monoisotopic Mass: 233.12363737g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: -2.1
- Topological Polar Surface Area: 179Ų
Experimental Properties
- PSA: 171.57
Ethanimidamide, 2,2',2''-nitrilotris[N-hydroxy- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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